Cas no 68052-19-7 (1-(2-ethoxy-4-nitrophenyl)pyrrolidine)

• Product Name: 1-(2-ethoxy-4-nitrophenyl)pyrrolidine
• CAS No: 68052-19-7
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 968496
• PubChem ID: 106474
• Update Time: 2025-04-19

1-(2-ethoxy-4-nitrophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxy-4-nitrophenyl)pyrrolidine
• N-(2-Ethoxy-4-nitrophenyl)pyrrolidine
• Pyrrolidine, 1-(2-ethoxy-4-nitrophenyl)-
• EINECS 268-312-1
• E3V73N8SLU
• UNII-E3V73N8SLU
• 68052-19-7
• NS00036380
• DTXSID1071032
• KJWAQCRRFKAAIW-UHFFFAOYSA-N

• Inchi： 1S/C12H16N2O3/c1-2-17-12-9-10(14(15)16)5-6-11(12)13-7-3-4-8-13/h5-6,9H,2-4,7-8H2,1H3
• InChI Key： KJWAQCRRFKAAIW-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=CC=1N1CCCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.11618
• Monoisotopic Mass: 236.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Density: 1.203
• Boiling Point: 401.9°C at 760 mmHg
• Flash Point: 196.9°C
• Refractive Index: 1.568
• PSA: 55.61